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Compound of Interest

Compound Name: Monomethyl glutarate

L  Get Quote

Cat. No.: B073577

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and optimal storage of liquid
Monomethyl glutarate (MMG). Adherence to these procedures is crucial to ensure the
integrity of the compound and the safety of laboratory personnel.

Product Information and Physical Properties

Monomethyl glutarate is a dicarboxylic acid monoester. It is a colorless to almost colorless

clear liquid.
Property Value
Molecular Formula C6H1004
Molecular Weight 146.14 g/mol
Boiling Point 150-151 °C/10 mmHg[1]
Density 1.169 g/mL at 25 °C[1]
Flash Point >230 °F (>110 °C) - closed cup[1]
Solubility Slightly soluble in water.[1] Soluble in

Chloroform, Methanol (Slightly).[1]
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Safety and Handling Precautions

Monomethyl glutarate is classified as a substance that causes skin and serious eye irritation.
[2][3] All handling should be performed in a well-ventilated area.

2.1 Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential when handling Monomethyl
glutarate.

Eye Protection: Always wear appropriate protective eyeglasses or chemical safety goggles.

[4]
o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4]

» Respiratory Protection: For operations where inhalation of vapors or aerosols is possible,
use a multi-purpose combination respirator cartridge.

» Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
contact.[4]

2.2 First Aid Measures
In case of exposure, follow these first aid protocols:

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

o On Skin: Wash off with soap and plenty of water. If skin irritation occurs, get medical
advice/attention.[2]

 If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[2]

« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[2]

Storage Procedures
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Proper storage is critical to maintain the stability of Monomethyl glutarate.

3.1 Storage Conditions

Store the compound in a tightly closed container in a dry and well-ventilated place.[4] The
recommended storage temperature for the neat liquid is -20°C for long-term stability.[5][6]

3.2 Stability and Shelf-Life

The stability of Monomethyl glutarate varies based on the storage conditions.

Storage Condition Form Duration

-20°C Liquid (Neat) > 2 years[5][6]

-80°C In Solvent 1 year[5]

-20°C In Solvent 1 month[5]

Room Temperature Liquid (Neat) Sealed in dry conditions.[1]

3.3 Incompatible Materials
Avoid contact with strong oxidizing agents, strong acids, and strong bases.[7][8]

Experimental Protocols: Stock Solution Preparation

This protocol outlines the steps for preparing a stock solution of Monomethyl glutarate for
experimental use.

4.1 Materials

Monomethyl glutarate

Appropriate solvent (e.g., DMSO)

Sterile, amber glass vials with screw caps

Calibrated pipettes and sterile tips
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e \ortex mixer

4.2 Procedure

Equilibrate the container of Monomethyl glutarate to room temperature before opening.

In a biological safety cabinet or fume hood, carefully measure the required volume of
Monomethyl glutarate using a calibrated pipette.

Dispense the Monomethyl glutarate into a sterile vial.

Add the appropriate volume of solvent to the vial to achieve the desired concentration.

Cap the vial tightly and vortex until the solution is homogeneous.

For long-term storage of the stock solution, it is recommended to aliquot the solution into
smaller, single-use vials to avoid repeated freeze-thaw cycles.[5]

Store the aliquots at -80°C for up to one year or at -20°C for up to one month.[5]

Workflow and Logic Diagrams

5.1 Handling and First Aid Workflow

The following diagram illustrates the general workflow for safely handling Monomethyl
glutarate and the appropriate first aid responses in case of exposure.
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Safe Handling Protocol
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Caption: Workflow for handling Monomethyl glutarate and first aid procedures.
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5.2 Storage and Stability Logic

This diagram outlines the decision-making process for the appropriate storage of Monomethyl

glutarate based on its form and intended duration of storage.
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Caption: Decision tree for the storage of Monomethyl glutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Liquid Monomethyl
Glutarate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073577#handling-and-storage-procedures-for-liquid-
monomethyl-glutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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